Cas no 896070-93-2 (3-(3-hydroxypropyl)-1,6,7-trimethyl-8-(2-methylphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

3-(3-hydroxypropyl)-1,6,7-trimethyl-8-(2-methylphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione structure
896070-93-2 structure
Product Name:3-(3-hydroxypropyl)-1,6,7-trimethyl-8-(2-methylphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
CAS No:896070-93-2
MF:C20H23N5O3
MW:381.428323984146
CID:6572010
Update Time:2025-10-31

3-(3-hydroxypropyl)-1,6,7-trimethyl-8-(2-methylphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 3-(3-hydroxypropyl)-1,6,7-trimethyl-8-(2-methylphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
    • 2-(3-hydroxypropyl)-4,7,8-trimethyl-6-(2-methylphenyl)purino[7,8-a]imidazole-1,3-dione
    • 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 3-(3-hydroxypropyl)-1,6,7-trimethyl-8-(2-methylphenyl)-
    • Inchi: 1S/C20H23N5O3/c1-12-8-5-6-9-15(12)24-13(2)14(3)25-16-17(21-19(24)25)22(4)20(28)23(18(16)27)10-7-11-26/h5-6,8-9,26H,7,10-11H2,1-4H3
    • InChI Key: UYQCHNUNEHJFMW-UHFFFAOYSA-N
    • SMILES: N12C(C)=C(C)N(C3=CC=CC=C3C)C1=NC1=C2C(=O)N(CCCO)C(=O)N1C

Experimental Properties

  • Density: 1.37±0.1 g/cm3(Predicted)
  • Boiling Point: 542.2±60.0 °C(Predicted)
  • pka: 14.87±0.10(Predicted)

3-(3-hydroxypropyl)-1,6,7-trimethyl-8-(2-methylphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Pricemore >>

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Additional information on 3-(3-hydroxypropyl)-1,6,7-trimethyl-8-(2-methylphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Comprehensive Overview of 3-(3-hydroxypropyl)-1,6,7-trimethyl-8-(2-methylphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 896070-93-2)

The compound 3-(3-hydroxypropyl)-1,6,7-trimethyl-8-(2-methylphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 896070-93-2) is a structurally complex molecule belonging to the imidazo[1,2-g]purine family. This class of compounds has garnered significant attention in recent years due to its potential applications in pharmaceutical research and drug development. The presence of a hydroxypropyl group and a methylphenyl moiety in its structure makes it a promising candidate for studying enzyme interactions and receptor binding.

In the context of current research trends, imidazo[1,2-g]purine derivatives are often explored for their bioactivity, particularly in targeting specific cellular pathways. Researchers are increasingly interested in how modifications to the hydroxypropyl or methylphenyl groups can influence the compound's solubility, stability, and binding affinity. This aligns with the growing demand for small-molecule therapeutics in treating complex diseases, a topic frequently searched in academic and pharmaceutical circles.

The synthesis of 3-(3-hydroxypropyl)-1,6,7-trimethyl-8-(2-methylphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields. Recent advancements in green chemistry have also sparked interest in optimizing its synthesis to reduce environmental impact—a hot topic in modern chemical research. Questions like "How to improve the yield of imidazo[1,2-g]purine derivatives?" or "What are the latest synthetic routes for hydroxypropyl-substituted purines?" are commonly encountered in search engine queries.

From a pharmacological perspective, the imidazo[1,2-g]purine core is known for its versatility in drug design. The methylphenyl substitution at the 8-position and the hydroxypropyl side chain at the 3-position may enhance the compound's ability to interact with biological targets, such as kinases or G-protein-coupled receptors. This has led to speculation about its potential use in neurodegenerative disease research or cancer therapy, areas where users frequently search for novel compounds and mechanisms.

Analytical characterization of CAS No. 896070-93-2 typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are critical for ensuring the compound's structural integrity and purity, which are essential for reproducible research outcomes. Searches related to "How to characterize imidazo[1,2-g]purine derivatives?" or "Best analytical techniques for hydroxypropyl-substituted compounds" reflect the practical challenges faced by chemists working with such molecules.

In summary, 3-(3-hydroxypropyl)-1,6,7-trimethyl-8-(2-methylphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione represents a fascinating area of study at the intersection of organic chemistry and medicinal research. Its unique structure and potential bioactivity make it a subject of ongoing investigation, particularly in the development of targeted therapies and small-molecule inhibitors. As research progresses, this compound may unlock new possibilities in addressing unmet medical needs, aligning with the broader scientific community's focus on innovation and discovery.

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